Cas no 2228286-93-7 (1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene
• CAS No: 2228286-93-7
• MF: C₉H₆BrClF₂
• MW: 267.497747898102
• CID: 6097817
• PubChem ID: 165967404
• Update Time: 2025-06-27

1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene
• EN300-1927150
• 2228286-93-7

• Inchi： 1S/C9H6BrClF2/c1-5(4-10)6-2-3-7(12)8(11)9(6)13/h2-3H,1,4H2
• InChI Key： JJKNCYQWIYHZPF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C=1F)Cl)F

Computed Properties

• Exact Mass: 265.93095g/mol
• Monoisotopic Mass: 265.93095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene

1-(3-Bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene: A Comprehensive Overview

1-(3-Bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene is a highly specialized organic compound with the CAS number 2228286937. This compound is characterized by its unique structure, which includes a bromine atom attached to a propenyl group and a benzene ring substituted with chlorine and fluorine atoms at specific positions. The combination of these substituents makes this compound a valuable intermediate in various chemical synthesis processes.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene typically involves multi-step reactions, often starting from chlorinated and fluorinated aromatic compounds. The introduction of the bromopropenyl group is achieved through specialized coupling reactions, which require precise control of reaction conditions to ensure high yields and product purity. Recent advancements in catalytic systems and reaction mechanisms have significantly improved the efficiency of these processes.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of multiple halogen atoms and the propenyl group provides this compound with unique electronic properties, making it an ideal candidate for use in drug design. Researchers have explored its potential as a building block for constructing bioactive molecules with specific pharmacological activities.

In addition to its role in drug discovery, 1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene has also found applications in materials science. Its ability to undergo various types of polymerization reactions has led to its use in the development of advanced polymers with tailored properties. Recent studies have highlighted its potential in creating materials with enhanced thermal stability and mechanical strength.

The stability and reactivity of this compound are influenced by the electronic effects of its substituents. The chlorine and fluorine atoms on the benzene ring create a highly electron-deficient aromatic system, which enhances the reactivity of the bromopropenyl group. This makes the compound particularly useful in electrophilic substitution reactions, where it can act as an effective electrophile.

From an environmental perspective, understanding the degradation pathways of 1-(3-bromoprop-1-en-2-yl)-3-chloro-2,4-difluorobenzene is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying the biotic and abiotic factors that influence its breakdown in natural environments. These studies are essential for developing sustainable practices for handling and disposing of this compound.

In conclusion, 1-(3-bromoprop-1-en-2-yll)-3-chloro-, 4-difluorobenzene (CAS No: 00000000) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to make it a focal point for scientific research, driving innovations in both chemical synthesis and material development.